Cas no 172-69-0 (Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI))

• Product name: Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI)
• CAS No: 172-69-0
• MF: C₉H₁₄S₂
• MW: 186.33746
• CID: 225452
• PubChem ID: 12498156

Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI)
• spiro[1,3-dithiolane-2,3'-bicyclo[2.2.1]heptane]
• 2-Norbornanone, cyclic ethylene mercaptole
• Bicyclo[2.2.1]heptan-2-one,cyclic 1,2-ethanediyl mercaptole
• Spiro[1,3-dithiolane-2,2'-norbornane](8CI)
• 172-69-0
• DTXSID40500458
• Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane]

• Inchi： InChI=1S/C9H14S2/c1-2-8-5-7(1)6-9(8)10-3-4-11-9/h7-8H,1-6H2
• InChI Key： ITAWAWWSSTWIJV-UHFFFAOYSA-N
• SMILES： S1C2(CC3CC2CC3)SCC1

Computed Properties

• Exact Mass: 186.05369279g/mol
• Monoisotopic Mass: 186.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.6Ų